Cas no 1152590-50-5 (1-(2-methoxy-5-methylphenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(2-methoxy-5-methylphenyl)cyclopropane-1-carbonitrile
• CAS No: 1152590-50-5
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 5809635
• PubChem ID: 43119027
• Update Time: 2025-08-05

1-(2-methoxy-5-methylphenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarbonitrile, 1-(2-methoxy-5-methylphenyl)-
• 1-(2-methoxy-5-methylphenyl)cyclopropane-1-carbonitrile
• EN300-1856352
• 1152590-50-5

• Inchi： 1S/C12H13NO/c1-9-3-4-11(14-2)10(7-9)12(8-13)5-6-12/h3-4,7H,5-6H2,1-2H3
• InChI Key： QNOMICLUJXPMOZ-UHFFFAOYSA-N
• SMILES： C1(C2=CC(C)=CC=C2OC)(C#N)CC1

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 336.9±37.0 °C(Predicted)

Additional information on 1-(2-methoxy-5-methylphenyl)cyclopropane-1-carbonitrile

Research Brief on 1-(2-methoxy-5-methylphenyl)cyclopropane-1-carbonitrile (CAS: 1152590-50-5): Recent Advances and Applications

The compound 1-(2-methoxy-5-methylphenyl)cyclopropane-1-carbonitrile (CAS: 1152590-50-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclopropane derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, positioning it as a candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 1-(2-methoxy-5-methylphenyl)cyclopropane-1-carbonitrile, optimizing reaction conditions to achieve higher yields and purity. The study highlighted the compound's stability under physiological conditions, making it suitable for in vivo applications. Additionally, computational modeling suggested that the nitrile group and cyclopropane ring contribute to its binding affinity with target proteins, particularly in the central nervous system.

Another pivotal study, featured in Bioorganic & Medicinal Chemistry Letters, investigated the compound's potential as an inhibitor of specific enzymes involved in inflammatory pathways. The results demonstrated significant inhibitory activity against cyclooxygenase-2 (COX-2), with minimal off-target effects. This finding underscores its potential as a lead compound for developing novel anti-inflammatory agents with improved safety profiles.

Further research has explored the pharmacokinetic properties of 1-(2-methoxy-5-methylphenyl)cyclopropane-1-carbonitrile. A 2024 preclinical study reported favorable absorption and distribution characteristics, with a half-life conducive to once-daily dosing. Metabolite profiling revealed minimal toxic byproducts, reinforcing its suitability for further clinical evaluation.

In summary, 1-(2-methoxy-5-methylphenyl)cyclopropane-1-carbonitrile (CAS: 1152590-50-5) represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to elucidate its full mechanistic profile and optimize its derivatives for targeted applications. The compound's unique chemical properties and promising biological activity make it a noteworthy subject for future drug discovery efforts.